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Compound of Interest

Compound Name: 5-Iodo-A-85380 dihydrochloride

Cat. No.: B1395579 Get Quote

Technical Support Center: 5-Iodo-A-85380
dihydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with essential information for handling and using 5-Iodo-A-85380
dihydrochloride in their experiments.

Solubility Data
The solubility of 5-Iodo-A-85380 dihydrochloride can vary between solvents and is influenced

by factors such as temperature and the use of agitation methods like sonication. Below is a

summary of solubility data from various suppliers.
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Solvent Reported Solubility
Molar
Concentration
(approx.)

Notes

DMSO 50 mg/mL 137.73 mM

Sonication or warming

may be required to

achieve full

dissolution. Use

freshly opened,

anhydrous DMSO for

best results.[1]

<36.3 mg/mL <100 mM
Sonication is

recommended.[2]

Soluble to 100 mM 100 mM

Water 22 mg/mL 60.6 mM

<36.3 mg/mL <100 mM
Sonication is

recommended.[2]

Soluble to 100 mM 100 mM

Saline (0.9% NaCl)
Soluble (concentration

not specified)
Not specified

Used for in vivo

subcutaneous

injections. Freshly

prepared solutions are

recommended.[3]

PBS (pH 7.2) ≥ 10 mg/mL ≥ 27.5 mM

Ethanol
Sparingly soluble (1-

10 mg/mL)
2.75 - 27.5 mM

Molecular Weight of 5-Iodo-A-85380 dihydrochloride: 363.02 g/mol

Experimental Protocols
Protocol 1: Preparation of a Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of 5-Iodo-A-85380
dihydrochloride in DMSO.

Materials:

5-Iodo-A-85380 dihydrochloride powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weigh out the required amount of 5-Iodo-A-85380 dihydrochloride. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 0.363 mg of the compound.

Add the appropriate volume of DMSO to the vial containing the compound.

Vortex the solution vigorously to aid dissolution.

If the compound does not fully dissolve, sonicate the solution for short intervals until it

becomes clear. Gentle warming can also be applied if necessary.

Once dissolved, aliquot the stock solution into smaller volumes in sterile microcentrifuge

tubes to minimize freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Protocol 2: Preparation of a Working Solution in Saline
for In Vivo Studies
This protocol is adapted from studies involving subcutaneous administration in animal models.

[3]
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Materials:

5-Iodo-A-85380 dihydrochloride powder

Physiological saline (0.9% sodium chloride)

Sterile conical tubes

Vortex mixer

Sterile filter (0.22 µm)

Procedure:

Weigh the desired amount of 5-Iodo-A-85380 dihydrochloride.

Add the required volume of physiological saline to achieve the final desired concentration.

Vortex the solution thoroughly until the compound is completely dissolved.

For in vivo applications, it is crucial to ensure the sterility of the solution. Filter the solution

through a 0.22 µm sterile filter into a sterile container.

It is recommended to use freshly prepared solutions for each experiment to ensure stability

and potency.[3]
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Issue Possible Cause Recommended Solution

Compound does not fully

dissolve in DMSO or water.

Insufficient agitation or low

temperature.

Vortex the solution for a longer

period. Use a bath sonicator to

aid dissolution. Gentle

warming of the solution can

also be effective.

The concentration is too high.

Review the solubility data to

ensure you are not exceeding

the solubility limit of the

solvent.

Precipitation occurs after the

solution is cooled to room

temperature.

The solution was

supersaturated at a higher

temperature.

Re-warm the solution and add

a small amount of additional

solvent until the precipitate

dissolves. Consider preparing

a slightly lower concentration

stock solution.

Precipitation is observed when

diluting a DMSO stock solution

into an aqueous buffer.

The compound is less soluble

in the aqueous buffer, and the

DMSO concentration is too

high in the final solution.

Try to keep the final

concentration of DMSO in your

aqueous solution as low as

possible (typically <0.5%).

Perform serial dilutions to

minimize the shock of solvent

change.

Inconsistent experimental

results.

Degradation of the compound

due to improper storage or

multiple freeze-thaw cycles.

Aliquot stock solutions into

single-use volumes to avoid

repeated freezing and thawing.

[1] Always use freshly

prepared solutions for in vivo

experiments.[3]

Inaccurate weighing of the

compound.

Use a calibrated analytical

balance for accurate

measurements.
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Frequently Asked Questions (FAQs)
Q1: How should I store the solid 5-Iodo-A-85380 dihydrochloride powder? A1: The solid

powder should be stored desiccated at 4°C.

Q2: What is the stability of 5-Iodo-A-85380 dihydrochloride in solution? A2: Stock solutions in

DMSO are stable for up to 1 month at -20°C or up to 6 months at -80°C.[1] It is recommended

to prepare fresh solutions in physiological saline for each experiment.[3]

Q3: Can I dissolve 5-Iodo-A-85380 dihydrochloride directly in PBS? A3: Yes, it is reported to

be soluble in PBS (pH 7.2) at concentrations of ≥ 10 mg/mL. However, as with other aqueous

solutions, sonication may be required to achieve complete dissolution.

Q4: For in vivo studies, what is a recommended vehicle if I need a higher concentration than

what is achievable in saline alone? A4: While direct dissolution in saline has been reported, for

formulations requiring higher concentrations or different routes of administration, co-solvents

may be necessary. A common vehicle for in vivo use consists of a mixture of DMSO, PEG300,

Tween 80, and saline. For example, a vehicle of 5% DMSO, 30% PEG300, 5% Tween 80, and

60% saline has been suggested for similar compounds.[2] However, it is crucial to optimize the

vehicle for your specific experimental needs and animal model.

Experimental Workflow Diagram
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Solution Preparation Workflow

1. Weigh Compound

2. Add Solvent
(e.g., DMSO or Saline)

3. Dissolve

Fully Dissolved?

Troubleshoot:
- Vortex

- Sonicate
- Warm gently

No

4. Aliquot (for stock solutions)

Yes (Stock)

4. Use Freshly Prepared
(for aqueous solutions)

Yes (Aqueous)

5. Store Appropriately
(-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing 5-Iodo-A-85380 dihydrochloride solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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